Cas no 2377920-20-0 (1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one)

• Product Name: 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one
• CAS No: 2377920-20-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5527939
• Update Time: 2025-10-30

1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one

• Inchi： 1S/C13H17NO2/c1-10-7-8-14(13(10)15)9-11-3-5-12(16-2)6-4-11/h3-6,10H,7-9H2,1-2H3
• InChI Key： LHVOHYYOQLCXPL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)CCC(C)C1=O

Additional information on 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one

Comprehensive Overview of 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one (CAS No. 2377920-20-0)

1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one, identified by its CAS number 2377920-20-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidinone derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a 4-methoxyphenyl group and a methylpyrrolidin-2-one backbone makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its pharmacological properties, such as its ability to modulate specific biological pathways. The compound's unique structure allows it to interact with various enzymes and receptors, making it a subject of interest for neurodegenerative disease and anti-inflammatory research.

The synthesis of CAS 2377920-20-0 involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzylamine and 3-methyl-2-pyrrolidinone. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for pharmaceutical-grade materials.

One of the most frequently asked questions about 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one revolves around its potential applications. Current studies suggest its utility in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. Additionally, its lipophilic nature enhances its bioavailability, a critical factor in drug development. These attributes align with the growing trend of targeted therapy and personalized medicine.

From an industrial perspective, CAS 2377920-20-0 is also being explored for its role in advanced material synthesis. Its molecular framework can serve as a building block for polymeric materials with tailored properties. This dual applicability in both life sciences and material engineering underscores its versatility and commercial potential.

Environmental and safety considerations are paramount when handling 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and development.

In conclusion, 1-[(4-Methoxyphenyl)methyl]-3-methylpyrrolidin-2-one (CAS No. 2377920-20-0) represents a compelling example of how specialty chemicals can bridge the gap between academic research and industrial innovation. Its multifaceted applications, coupled with the rising interest in bioactive molecules, position it as a compound worth watching in the coming years.